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Compound of Interest

Compound Name: Nonaethylene glycol

Cat. No.: B1679837 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of nonaethylene glycol and its

classification within the broader family of polyethylene glycols (PEGs). It outlines the structural

relationship, comparative physicochemical properties, synthesis and analysis protocols, and

applications in the scientific and pharmaceutical fields.

Core Relationship: A Monodisperse Oligomer vs. a
Polydisperse Polymer
Polyethylene glycol (PEG) is a polyether compound synthesized through the polymerization of

ethylene oxide. Its structure is represented by the general formula H−(O−CH₂−CH₂)n−OH.[1][2]

The subscript 'n' denotes the number of repeating ethylene oxide units and can range from a

few units to many thousands. Consequently, most standard PEG preparations are

polydisperse, meaning they consist of a mixture of polymer chains with a distribution of

molecular weights.

Nonaethylene glycol is a specific, monodisperse form of PEG.[3][4] In its pure form, every

molecule of nonaethylene glycol contains precisely nine ethylene oxide units (n=9). It is

chemically named 3,6,9,12,15,18,21,24-Octaoxahexacosane-1,26-diol.[5] Therefore,

nonaethylene glycol is not merely related to PEG; it is a discrete, single-molecular-weight

oligomer within the PEG family. This precise chain length is critical for applications requiring
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high purity and defined molecular structure, such as in the synthesis of PROTACs (Proteolysis

Targeting Chimeras) where it can be used as a linker.

Polyethylene Glycol (PEG) Family
H-(O-CH₂-CH₂)n-OH

Nonaethylene Glycol (NEG)

Polydisperse Mixture
(Distribution of 'n' values)

Monodisperse Oligomer
(n = 9)

is a specific instance of

Click to download full resolution via product page

Figure 1: Hierarchical relationship of Nonaethylene Glycol to the PEG family.

Comparative Physicochemical Properties
The properties of PEGs vary significantly with their molecular weight and polydispersity. Low

molecular weight PEGs (e.g., PEG 200, 400) are viscous liquids at room temperature, while

higher molecular weight PEGs are waxy solids. Nonaethylene glycol, with a defined molecular

weight, presents as a white to off-white solid.

Table 1: Physicochemical Data Comparison
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Property
Nonaethylene
Glycol

Polyethylene
Glycol 400
(Representative
Liquid PEG)

Polyethylene
Glycol 1000
(Representative
Solid PEG)

CAS Number 3386-18-3 25322-68-3 25322-68-3

Molecular Formula C₁₈H₃₈O₁₀
H(OCH₂CH₂)nOH; n ≈

8.7

H(OCH₂CH₂)nOH; n ≈

22.3

Molecular Weight

(MW)

414.5 g/mol

(Monodisperse)

380-420 g/mol

(Average)

950-1050 g/mol

(Average)

Physical Form
White to almost white

powder or lump
Clear, viscous liquid White, waxy solid

XLogP3-AA -2.3 -1.3 -0.5

Hydrogen Bond

Donors
2 2 2

Hydrogen Bond

Acceptors
10 ~10 ~24

Solubility

Soluble in water and

many organic

solvents.

Soluble in water,

ethanol, acetonitrile,

benzene.

Soluble in water and

many organic

solvents.

Experimental Protocols
The synthesis and analysis of monodisperse oligomers like nonaethylene glycol require

precise methodologies distinct from those for polydisperse PEGs.

Standard polymerization of ethylene oxide is unsuitable for producing monodisperse

nonaethylene glycol due to the resulting distribution of chain lengths. A controlled, stepwise

synthesis is required. One established method is based on the Williamson ether synthesis,

coupling smaller, protected glycol units.

Objective: To synthesize nonaethylene glycol from triethylene glycol precursors.
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Methodology:

Preparation of Monotosylated Triethylene Glycol: React triethylene glycol with one equivalent

of p-toluenesulfonyl chloride (TsCl) in a suitable base (e.g., pyridine) at 0°C. The reaction is

carefully controlled to favor monosubstitution. The product is purified via column

chromatography.

Preparation of Triethylene Glycol Monosodium Salt: React triethylene glycol with one

equivalent of a strong base like sodium hydride (NaH) in an anhydrous aprotic solvent (e.g.,

tetrahydrofuran, THF) under an inert atmosphere (N₂ or Ar).

First Coupling Reaction (to Hexaethylene Glycol): Add the purified monotosylated triethylene

glycol to the solution of the triethylene glycol monosodium salt. The alkoxide displaces the

tosylate group, forming hexaethylene glycol. This product is then purified.

Second Coupling Reaction (to Nonaethylene Glycol): Repeat the process. First, create the

monosodium salt of the purified hexaethylene glycol. Then, react this salt with another

equivalent of monotosylated triethylene glycol. This yields nonaethylene glycol.

Purification: The final product must be rigorously purified, typically using column

chromatography on silica gel, to separate the desired nonaethylene glycol from starting

materials and byproducts (e.g., dodecaethylene glycol).

Figure 2: Workflow for the stepwise synthesis of Nonaethylene Glycol.

Confirming the identity, purity, and molecular weight of PEGs is crucial. A combination of

techniques is often employed.

Objective: To characterize a synthesized PEG sample and determine its molecular weight and

purity.

Methodology:

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

Purpose: To confirm the structure and determine the number-average molecular weight

(Mn).
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Protocol: Dissolve a known quantity of the PEG sample in a suitable deuterated solvent

(e.g., CDCl₃ or D₂O). Acquire the ¹H NMR spectrum. The large signal around 3.6-3.7 ppm

corresponds to the repeating -CH₂CH₂O- protons. The signals from the terminal -OH

groups and any end-cap groups (like a methoxy group) will be distinct. The molecular

weight is calculated by comparing the integration of the repeating unit signal to the

integration of the terminal group signal. For high molecular weight PEGs, care must be

taken to account for ¹³C satellite peaks, which can overlap with terminal group signals and

lead to erroneous calculations if ignored.

Mass Spectrometry (MS):

Purpose: To determine the exact molecular weight and assess polydispersity.

Protocol: Techniques like Electrospray Ionization (ESI-MS) or Matrix-Assisted Laser

Desorption/Ionization (MALDI-TOF) are used. For nonaethylene glycol, a single major

peak corresponding to its monoisotopic mass (e.g., [M+Na]⁺) should be observed,

confirming its monodisperse nature. For polydisperse PEGs, a distribution of peaks will be

seen, each corresponding to a different chain length, from which the average molecular

weight can be calculated.

Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC):

Purpose: To determine the molecular weight distribution (polydispersity index, PDI).

Protocol: The sample is dissolved in a suitable mobile phase (e.g., THF) and injected into

the GPC system. The molecules are separated based on their hydrodynamic volume. The

elution time is compared to a calibration curve generated from known PEG standards. For

nonaethylene glycol, a very sharp, single peak is expected, indicating a PDI close to 1.0.

A polydisperse PEG will show a broader peak.

Applications in Research and Drug Development
Both generic PEGs and specific oligomers like nonaethylene glycol are invaluable in the

pharmaceutical sciences.

Polyethylene Glycol (PEG): The primary application of PEG in drug development is PEGylation,

the covalent attachment of PEG chains to therapeutic molecules such as proteins, peptides, or
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small molecules.

Improves Pharmacokinetics: PEGylation increases the hydrodynamic size of the drug, which

reduces its renal clearance and prolongs its circulation half-life.

Reduces Immunogenicity: The flexible PEG chain creates a hydrophilic cloud around the

drug, masking it from the immune system and reducing antibody formation.

Enhances Solubility and Stability: PEG can increase the water solubility of hydrophobic

drugs and protect them from enzymatic degradation.

Drug Delivery Systems: PEG is a key component in nanocarriers like liposomes and

micelles, where it forms a "stealth" layer to prevent opsonization and uptake by the

mononuclear phagocyte system. This is famously used in mRNA vaccine lipid nanoparticle

(LNP) delivery systems.

Nonaethylene Glycol: As a monodisperse compound, nonaethylene glycol is used when

precise linker length and chemical composition are paramount.

Linker Technology: It is used as a flexible, hydrophilic linker in complex molecules. Its

defined length is critical in applications like PROTACs, where it connects a target-binding

moiety and an E3 ligase-binding moiety, and the distance between them is crucial for

efficacy.

Surface Modification: Used to create well-defined, functionalized surfaces (e.g., in

biosensors or on nanoparticles) where a uniform coating is required.

Research Standards: Pure nonaethylene glycol serves as an excellent standard for

calibrating analytical instruments like mass spectrometers and chromatographs used for

polymer analysis.

Excipient in Formulations: It can serve as a high-purity excipient, solvent, or stabilizer in

pharmaceutical and cosmetic formulations where batch-to-batch consistency is critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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